Cas no 45285-51-6 (Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-))

• Product Name: Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-)
• CAS No: 45285-51-6
• MF: C₈F₁₅O₂
• MW: 413.060455322266
• CID: 4545321
• PubChem ID: 4986139
• Update Time: 2025-04-24

Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-)
• perfluorooctanoate
• 45285-51-6
• NCGC00163859-02
• DTXSID40892486
• NS00110329
• pentadecafluorooctanoate
• PFOA ion
• DTXCID801079662
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate

• Inchi： 1S/C8HF15O2/c9-2(10,1(24)25)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h(H,24,25)/p-1
• InChI Key： SNGREZUHAYWORS-UHFFFAOYSA-M
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 412.9658767Da
• Monoisotopic Mass: 412.9658767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.1Ų